N-(3,4-dimethoxybenzyl)-3-(4-methoxyphenyl)pyrrolidine-1-carboxamide

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-3-(4-methoxyphenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C21H26N2O4/c1-25-18-7-5-16(6-8-18)17-10-11-23(14-17)21(24)22-13-15-4-9-19(26-2)20(12-15)27-3/h4-9,12,17H,10-11,13-14H2,1-3H3,(H,22,24)
• InChI Key: GKXNTSAKSFXWND-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CCN(C2)C(=O)NCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol
• CAS No.: 1209062-80-5

Description

N-(3,4-dimethoxybenzyl)-3-(4-methoxyphenyl)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C21H26N2O4 and its molecular weight is 370.449. The purity is usually 95%.
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Scientific Research Applications

Computational QSAR Analysis in Toxicology

A study by Coleman, Tims, and Rathbone (2003) explored the cytotoxicity of a series of N(1)-benzylidene pyridine-2-carboxamidrazone anti-tuberculosis compounds using human mononuclear leucocytes. Their findings contribute to understanding the toxicological profiles of similar compounds, including N-(3,4-dimethoxybenzyl)-3-(4-methoxyphenyl)pyrrolidine-1-carboxamide, and aids in the design of future low toxicity high activity anti-tubercular agents (Coleman, Tims, & Rathbone, 2003).

Synthesis of Piperidine Derivatives

Calvez, Chiaroni, and Langlois (1998) reported on the enantioselective synthesis of 2,3-disubstituted piperidines from (S)-methylpyroglutamate, leading to the creation of compounds like this compound. Such synthetic methods are crucial for developing new pharmaceuticals and exploring the biological activity of these compounds (Calvez, Chiaroni, & Langlois, 1998).

Application in Radiopharmaceuticals

Bobeldijk et al. (1990) discussed the synthesis of (S)-BZM, a precursor for radiopharmaceuticals. Their method could be applicable for compounds like this compound, highlighting its potential use in diagnostic imaging and therapeutic applications (Bobeldijk et al., 1990).

Gastric Antisecretory Activity

Terauchi et al. (1997) synthesized and evaluated a series of compounds for their gastric antisecretory activity. These insights could be relevant to understanding the potential applications of this compound in treating acid-related gastrointestinal disorders (Terauchi et al., 1997).

Aromatic Polyamides in Material Science

Hsiao et al. (1999) synthesized novel aromatic polyamides, demonstrating the role of similar compounds in material science, particularly in creating polymers with specific thermal and mechanical properties. This research suggests potential industrial applications for compounds like this compound in developing new materials (Hsiao et al., 1999).